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Compound of Interest

2,5-Diamino-4,6-
Compound Name:
dihydroxypyrimidine

Cat. No.: B034952

An In-depth Technical Guide to 2,5-Diamino-4,6-
dihydroxypyrimidine

For Researchers, Scientists, and Drug Development Professionals

Introduction

2,5-Diamino-4,6-dihydroxypyrimidine is a pyrimidine derivative of significant interest in
medicinal and process chemistry. It primarily serves as a crucial intermediate in the synthesis
of various pharmaceutical compounds, including antiviral and anticancer agents. Its structural
features, particularly the presence of multiple reactive amino and hydroxyl groups, make it a
versatile building block for the creation of more complex molecules. This guide provides a
comprehensive overview of its physical and chemical properties, detailed synthesis protocols,
and its role as a key synthetic intermediate.

Physical and Chemical Properties

Quantitative data for 2,5-Diamino-4,6-dihydroxypyrimidine is primarily available for its
hydrochloride salt, which is the more common commercial form.

Table 1: Physical and Chemical Properties of 2,5-Diamino-4,6-dihydroxypyrimidine and its
Hydrochloride Salt
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o 2,5-Diamino-4,6-
2,5-Diamino-4,6-

Property . L dihydroxypyrimidine
dihydroxypyrimidine .
Hydrochloride

Molecular Formula CaHeN4O2[1] CaHeN4O2 - HCI[2]
Molecular Weight 142.12 g/mol [1] 178.58 g/mol [2]
o White to brown to dark purple
Appearance Not specified in searches )
crystalline powder[3]
Melting Point Not specified in searches No data available[2]
. o Soluble in aqueous
Solubility Not specified in searches )
solutions[4]
Purity Not specified in searches > 98% (HPLC)[2][3]
- o Stable under proper
Stability Not specified in searches N
conditions[2]
Storage Not specified in searches Store at 2 - 8 °C[4]

Experimental Protocols
Synthesis of 2,5-Diamino-4,6-dihydroxypyrimidine
Hydrochloride

A common synthetic route to 2,5-diamino-4,6-dihydroxypyrimidine hydrochloride involves a
multi-step process starting from dimethyl malonate and guanidine hydrochloride. The overall
process includes cyclization, nitrosation, reduction, and finally, salt formation.[5]

Step 1: Cyclization

o Guanidine hydrochloride, dimethyl malonate, and sodium methoxide are reacted to form a
pyrimidine ring. The molar ratio of the reactants is typically 1:(1.0-1.5):(1.5-3.5) respectively.

[5]

Step 2: Nitrosation
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e The product from the cyclization step is reacted with sodium nitrite in an aqueous solution of
sodium hydroxide.[5]

e The reaction mixture is heated to 60°C, and then concentrated hydrochloric acid is added
dropwise to adjust the pH to 2-3.[5]

e The reaction is maintained at 60°C for 30 minutes, after which the intermediate product is
obtained by cooling, filtration, and drying.[5]

Step 3: Reduction
e The nitrosated intermediate is suspended in water and heated to 20-40°C.[5]

e Sodium hydrosulfide is then added dropwise, maintaining the temperature between 20-40°C.

[5]

e The reaction is allowed to proceed for 0.5-4 hours, after which the pH is adjusted to 0-9 with
an acid to precipitate the product, 2,5-diamino-4,6-dihydroxypyrimidine.[5]

Step 4: Salt Formation

e The crude 2,5-diamino-4,6-dihydroxypyrimidine is dissolved in methanol and heated to
35-70°C.[5]

o Concentrated hydrochloric acid is then added dropwise, and the reaction is maintained at 50-
80°C for 0.5-4 hours.[5]

e Upon cooling, 2,5-diamino-4,6-dihydroxypyrimidine hydrochloride crystallizes and is
collected by filtration and drying.[5]

An alternative method involves the hydrolysis of 5-acetamido-2-amino-4,6-dihydroxypyrimidine
with concentrated hydrochloric acid.[6]

e Crude 5-acetamido-2-amino-4,6-dihydroxypyrimidine is heated with concentrated
hydrochloric acid at 70-75°C for 1 hour.[6]

o The mixture is then cooled in an ice bath, and the resulting product is filtered, washed with
dilute HCI and acetone, and then dried.[6]
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Role as a Synthetic Intermediate

2,5-Diamino-4,6-dihydroxypyrimidine is a key precursor in the synthesis of other important
chemical entities. A notable example is its use in the preparation of 2,5-diamino-4,6-
dichloropyrimidine, which is a vital intermediate for various pharmaceuticals.

The chlorination of 2,5-diamino-4,6-dihydroxypyrimidine is typically achieved using
phosphorus oxychloride in the presence of a quaternary ammonium chloride or a weak tertiary

amine base hydrochloride.[7]

Visualizations

Click to download full resolution via product page

Caption: Synthetic workflow for 2,5-Diamino-4,6-dihydroxypyrimidine Hydrochloride.
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Caption: Role as a key intermediate in pharmaceutical synthesis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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diamino-4-6-dihydroxypyrimidine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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